PPAR
  • CAY10506
    CAY10506
    • Cat. No.:
    • B052001
    • CAS No.:
    • 292615-75-9
    • Molecular Formula:
    • C20H26N2O4S3
    • Molecular Weight:
    • 454.6 g/mol
    Description
    a PPARgamma ligand;  structure in first source
    - +
  • Flindersine
    Flindersine
    • Cat. No.:
    • B191242
    • CAS No.:
    • 523-64-8
    • Molecular Formula:
    • C14H13NO2
    • Molecular Weight:
    • 227.26 g/mol
    Description
    Flindersine is an oxacycle, an organonitrogen heterocyclic compound and an organic heterotricyclic compound.
    Flindersine has been reported in Zanthoxylum simulans, Glycosmis parviflora, and other organisms wi...
    - +
  • MHY908
    MHY908
    • Cat. No.:
    • B609014
    • CAS No.:
    • Molecular Formula:
    • C17H14ClNO3S
    • Molecular Weight:
    • 347.8 g/mol
    Description
    MHY908 is a novel inhibitor of melanogenesis, potently inhibiting mushroom tyrosinase activity in a dose-dependent manner.
    - +
  • BMS 195614
    BMS 195614
    • Cat. No.:
    • B1663719
    • CAS No.:
    • 253310-42-8
    • Molecular Formula:
    • C29H24N2O3
    • Molecular Weight:
    • 448.5 g/mol
    Description
    BMS 195614 is a carboxamide resulting from the formal condensation of the carboxy group of 5,5-dimethyl-8-(quinolin-3-yl)-5,6-dihydronaphthalene-2-carboxylic acid with the amino group of p-aminobenzoic acid. It ...
    - +
  • S26948
    S26948
    • Cat. No.:
    • B1663720
    • CAS No.:
    • 353280-43-0
    • Molecular Formula:
    • C28H25NO7S
    • Molecular Weight:
    • 519.6 g/mol
    Description
    a racemate of dimethyl-2-(4-(2-(6-benzoyl-2-oxo-1,3-benzothiazol-(2H)yl)ethoxy)benzyl)malonate;  peroxisome proliferator activated receptor gamma modulator
    - +
  • Retinoic Acid
    Retinoic Acid
    • Cat. No.:
    • B1684217
    • CAS No.:
    • 302-79-4
    • Molecular Formula:
    • C20H28O2
    • Molecular Weight:
    • 300.4 g/mol
    Description
    All-trans Retinoic Acid can cause developmental toxicity according to an independent committee of scientific and health experts.
    All-trans-retinoic acid is a yellow to light-orange crystalline powder. (NTP, 1...
    - +
  • YM440
    YM440
    • Cat. No.:
    • B1684269
    • CAS No.:
    • Molecular Formula:
    • C22H20N4O8
    • Molecular Weight:
    • 468.4 g/mol
    Description
    YM-440 is an insulin sensitizer potentially for the treatment of type 2 diabetes. Through research, it has proven to be a novel hypoglycemic agent by suppressing hepatic glucose output via gluconeogenesis by red...
    - +
  • NXT629
    NXT629
    • Cat. No.:
    • B2865967
    • CAS No.:
    • Molecular Formula:
    • C35H39N5O3S
    • Molecular Weight:
    • 609.8 g/mol
    Description
    NXT629 is a useful research compound. Its molecular formula is C35H39N5O3S and its molecular weight is 609.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NXT629 suitable for many research...
    - +
  • Eicosatetraynoic acid
    Eicosatetraynoic acid
    • Cat. No.:
    • B13960002
    • CAS No.:
    • 52642-57-6
    • Molecular Formula:
    • C20H24O2
    • Molecular Weight:
    • 296.4 g/mol
    Description
    Eicosatetraynoic acid is a useful research compound. Its molecular formula is C20H24O2 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Eicosatetraynoic acid...
    - +
  • SR1664
    SR1664
    • Cat. No.:
    • B15545065
    • CAS No.:
    • Molecular Formula:
    • C33H29N3O5
    • Molecular Weight:
    • 547.6 g/mol
    Description
    [1,1'-biphenyl]-2-carboxylic acid, 4'-[[2,3-dimethyl-5-[[[(1s)-1-(4-nitrophenyl)ethyl]amino]carbonyl]-1h-indol-1-yl]methyl]- is an indolecarboxamide.
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img